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Compound of Interest

Compound Name: N-Boc-N-methylethylenediamine

Cat. No.: B2922789

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties,
synthesis, and characterization of N-Boc-N-methylethylenediamine. This mono-protected
diamine is a critical building block in organic synthesis, particularly in the development of
pharmaceutical compounds and other complex molecules. Its unique structure allows for
selective functionalization, making it an invaluable tool for medicinal chemists and researchers
in drug discovery.

Core Physical Properties

N-Boc-N-methylethylenediamine is typically a colorless to pale yellow liquid at room
temperature.[1][2] A summary of its key physical and chemical properties is presented in the

table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CsH1sN202 [1103114]
Molecular Weight 174.24 g/mol [11[31[5]
Colorless and clear liquid or
Appearance ] [1]
solid
Boiling Point 79 °C at 0.4 mmHg [1]
Density 0.975 g/mL at 20 °C [1]

Refractive Index (n20/D)

1.447

[2]

Solubility

Slightly soluble in Chloroform
and Methanol.[1][6] Soluble in
DMSO (100 mg/mL).

Storage Temperature

2-8 °C under an inert

atmosphere

[1](6]

CAS Number

121492-06-6

(516171

Synthesis Protocol

The synthesis of N-Boc-N-methylethylenediamine is commonly achieved through the

selective protection of N-methylethylenediamine with di-tert-butyl dicarbonate (Bocz0). This

procedure is favored for its relatively high yield and straightforward purification process.

Experimental Protocol:

Materials:

Acetonitrile (ACN)

Triethylamine (TEA)

N-methylethylenediamine

Di-tert-butyl dicarbonate (Boc20)

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chembk.com/en/chem/N-boc-N-methylethylenediamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-N-methylethylenediamine
https://www.chemscene.com/product/121492-06-6-cs-0343214.html
https://www.chembk.com/en/chem/N-boc-N-methylethylenediamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-N-methylethylenediamine
https://www.medchemexpress.com/n-boc-n-methylethylenediamine.html
https://www.chembk.com/en/chem/N-boc-N-methylethylenediamine
https://www.chembk.com/en/chem/N-boc-N-methylethylenediamine
https://www.chembk.com/en/chem/N-boc-N-methylethylenediamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3424935.htm
https://www.chembk.com/en/chem/N-boc-N-methylethylenediamine
https://m.chemicalbook.com/ProductChemicalPropertiesCB3424935_EN.htm
https://www.chembk.com/en/chem/N-boc-N-methylethylenediamine
https://m.chemicalbook.com/ProductChemicalPropertiesCB3424935_EN.htm
https://www.medchemexpress.com/n-boc-n-methylethylenediamine.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3424935_EN.htm
https://www.benchchem.com/product/b131509
https://www.benchchem.com/product/b2922789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2922789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Celite

Ethyl acetate

Hexane

Silica gel

Procedure:

N-methylethylenediamine (11.8 mL, 134.9 mmol) is dissolved in acetonitrile (300 mL) and
the solution is cooled to -30 °C in a reaction vessel.

e Triethylamine (7.46 mL, 53.9 mmol) is added to the cooled solution.

o A solution of di-tert-butyl dicarbonate (9.81 g, 45 mmol) in acetonitrile is added dropwise to
the reaction mixture.

e The reaction mixture is then allowed to warm to room temperature and stirred for 2 hours.

o Upon completion of the reaction, the insoluble material is removed by filtration through
Celite.

o The filtrate is concentrated and the resulting residue is purified by silica gel column
chromatography using a gradient elution of ethyl acetate in hexane (from 1:50 to 1:10).

o The final product, tert-butyl N-(2-aminoethyl)-N-methylcarbamate, is obtained as a yellow oil
(5.2 g, 29.9 mmol, 66% yield).[7]
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Synthesis of N-Boc-N-methylethylenediamine

Reactants

N-methylethylenediamine Di-tert-butyl dicarbonate (Boc20) Acetonitrile (Solvent) Triethylamine (Base)

Reaction and PurifiCation

Reaction at -30°C to RT for 2h

l

Celite Filtration

l

Silica Gel Chromatography
(EtOAc/Hexane gradient)

Product

N-Boc-N-methylethylenediamine

Click to download full resolution via product page
Caption: Synthetic workflow for N-Boc-N-methylethylenediamine.

Spectroscopic Characterization

The structural confirmation of N-Boc-N-methylethylenediamine is typically performed using a
combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry
(MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Predicted *H and 3C NMR spectral data for N-Boc-N-methylethylenediamine are provided
below. These predictions can serve as a reference for researchers confirming the identity and
purity of their synthesized compound.

Predicted tH and 33C NMR Data

Predicted Chemical Shift

Nucleus Assignment
(3, ppm)
1H -C(CHs)s 1.45
-N-CHs 2.85
-N-CHz- 3.30
-CH2-NH:2 2.75
-NH:z 1.30
13C -C(CHs)3 28.4
-C(CHs)s 80.0
-N-CHs 35.0
-N-CHa- 50.0
-CHz2-NH:z 41.0
C=0 156.0

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESIMS) is a common technique for determining the
molecular weight of N-Boc-N-methylethylenediamine. The product is often confirmed by the
presence of the protonated molecular ion [M+H]*.

Expected Mass Spectrometry Fragments
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lon Formula Expected m/z Description

Protonated Molecular

[M+H]* [CsH1oN202]* 175.1
lon[7]
Loss of isobutylene
-CaHs+ 4M111IN20U2 .
[M-CaHs+H]* [CaH11N202]* 119.1
from the Boc group
[M-CsHoO2]* [C3HoaN2]* 73.1 Loss of the Boc group

Applications in Research and Development

N-Boc-N-methylethylenediamine is a versatile reagent in organic synthesis with significant
applications in:

o Pharmaceutical Development: It serves as a key intermediate in the synthesis of various
pharmaceutical agents, including those targeting neurological disorders.[1]

o Peptide Synthesis: It is utilized as a building block in the synthesis of peptidomimetics and
other complex peptide structures.[1]

o Ligand Synthesis: The diamine structure is ideal for the preparation of ligands for metal
catalysts and coordination complexes.

Logical Workflow for Utilization in Synthesis

The primary utility of N-Boc-N-methylethylenediamine lies in the sequential functionalization
of its two amine groups. The Boc protecting group allows for the selective reaction of the
primary amine, followed by deprotection and subsequent reaction of the secondary amine.
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Synthetic Utilization of N-Boc-N-methylethylenediamine

N-Boc-N-methylethylenediamine

l

Reaction at Primary Amine
(e.g., Acylation, Alkylation)

l

Mono-functionalized Intermediate

l

Boc Deprotection
(Acidic Conditions)

l

Free Secondary Amine

l

Reaction at Secondary Amine
(e.g., Acylation, Alkylation)

l

Di-functionalized Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylethylenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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